Cas no 261761-21-1 (4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole)

4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole structure
261761-21-1 structure
Product Name:4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole
CAS No:261761-21-1
MF:C10H6F3N3O2
MW:257.168752193451
CID:2838294
PubChem ID:2782553
Update Time:2025-04-21

4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-TRIFLUOROMETHYL-4-NITRO-5-(PHENYL)PYRAZOLE
    • 4-Nitro-3-trifluoromethyl-5-phenylpyrazole
    • 4-nitro-5-phenyl-3-(trifluoromethyl)-1H-pyrazole
    • CHEMBL167508
    • 261761-21-1
    • 4-Nitro-3-phenyl-5-trifluoromethyl-1H-pyrazole
    • BDBM50139710
    • DTXSID50382146
    • 4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole
    • Inchi: 1S/C10H6F3N3O2/c11-10(12,13)9-8(16(17)18)7(14-15-9)6-4-2-1-3-5-6/h1-5H,(H,14,15)
    • InChI Key: FAHRYEXMSLOYOP-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(C2C=CC=CC=2)=NN1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 257.04121093Da
  • Monoisotopic Mass: 257.04121093Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.5Ų
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